Cas no 1341062-14-3 (5-(4-fluorophenyl)-3,3-dimethylpentanoic acid)

• Product Name: 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid
• CAS No: 1341062-14-3
• MF: C₁₃H₁₇FO₂
• MW: 224.271287679672
• CID: 5962447
• PubChem ID: 62932612
• Update Time: 2025-06-07

5-(4-fluorophenyl)-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 4-fluoro-β,β-dimethyl-
• 5-(4-Fluorophenyl)-3,3-dimethylpentanoic acid
• CS-0345479
• 1341062-14-3
• EN300-1842806
• AKOS012229880
• 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid

• Inchi： 1S/C13H17FO2/c1-13(2,9-12(15)16)8-7-10-3-5-11(14)6-4-10/h3-6H,7-9H2,1-2H3,(H,15,16)
• InChI Key： YFWKPXCPMFOVMF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)CC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 224.12125794g/mol
• Monoisotopic Mass: 224.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 348.6±25.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Additional information on 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid

Introduction to 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid (CAS No. 1341062-14-3)

5-(4-fluorophenyl)-3,3-dimethylpentanoic acid, identified by its Chemical Abstracts Service (CAS) number 1341062-14-3, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif—a fluoro-substituted benzene ring conjugated with a branched aliphatic side chain—exhibits a range of pharmacological properties that make it a promising candidate for further exploration in drug development.

The molecular structure of 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid consists of a phenyl ring substituted at the para position with a fluorine atom, linked to a five-carbon chain that terminates in a carboxylic acid group. The presence of the fluorine atom introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the branched aliphatic side chain contributes to steric hindrance, potentially influencing its metabolic stability and bioavailability.

In recent years, the interest in fluorinated aromatic compounds has surged due to their enhanced biological activity and improved pharmacokinetic profiles. The fluorine atom is known to increase metabolic stability by resisting hydrolysis and oxidation, while also enhancing lipophilicity and binding interactions with biological targets. These properties have made fluorinated compounds valuable in the design of small-molecule drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

5-(4-fluorophenyl)-3,3-dimethylpentanoic acid has been studied for its potential applications in medicinal chemistry. Its structural features suggest that it may interact with enzymes and receptors involved in critical biological pathways. For instance, the fluoro-substituted phenyl ring could mimic natural substrates or modulate enzyme activity through allosteric binding. The carboxylic acid group provides a site for further functionalization, allowing chemists to derivatize the molecule into more complex pharmacophores.

Recent research has explored the derivatives of 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid as inhibitors of key enzymes implicated in disease mechanisms. For example, studies have indicated that fluorinated aromatic carboxylic acids can serve as scaffolds for developing protease inhibitors, which are crucial in treating conditions such as HIV/AIDS and cancer. The branched aliphatic side chain may also contribute to selective binding by optimizing the spatial orientation of the molecule relative to the target enzyme or receptor.

The synthesis of 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid presents an interesting challenge due to the need to introduce both the fluoro-substituent and the branched aliphatic chain with high precision. Advanced synthetic methodologies, such as cross-coupling reactions and organometallic transformations, have been employed to construct this complex molecular framework. The optimization of synthetic routes is essential to ensure high yield and purity, which are critical for subsequent pharmacological evaluation.

In addition to its potential as a drug lead, 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid may find applications in materials science and industrial chemistry. Fluorinated compounds are widely used in specialty chemicals due to their unique properties, such as low friction coefficients and high thermal stability. The structural versatility of this compound allows for modifications that could yield novel materials with tailored functionalities.

The pharmacokinetic behavior of 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid is another area of active investigation. Studies have begun to explore how fluorination affects absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles. Understanding these parameters is crucial for assessing the feasibility of developing this compound into a therapeutic agent. Preclinical studies are necessary to evaluate its efficacy and safety in vivo.

The role of computational chemistry in designing and optimizing 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular geometry, and identify potential lead compounds before experimental synthesis. These computational approaches accelerate drug discovery by reducing reliance on trial-and-error experimentation.

Future directions in research on 5-(4-fluorophenyl)-3,3-dimethylpentanoic acid may include exploring its role as an intermediate in more complex drug molecules or investigating its potential as an antimicrobial agent. The fluoro-substituent's ability to enhance bioavailability makes it an attractive candidate for designing next-generation antibiotics or antiviral drugs. Additionally, structural modifications could yield derivatives with improved selectivity or reduced side effects.

In conclusion,5-(4-fluorophenyl)-3, dimethylpentanoic acid (CAS No. 1341062-14-3) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features—combining a fluoro-substituted aromatic ring with a branched aliphatic side chain—offer opportunities for innovative drug design and material development. As research continues to uncover new therapeutic possibilities, this compound is poised to play an important role in advancing scientific understanding and technological innovation.